Cas no 919685-95-3 (2-chloro-N-(1,3-thiazol-2-yl)-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide)

• Product Name: 2-chloro-N-(1,3-thiazol-2-yl)-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide
• CAS No: 919685-95-3
• MF: C₁₃H₁₀ClN₃O₄S₂
• MW: 371.819199085236
• CID: 6084281
• PubChem ID: 24282615
• Update Time: 2025-07-22

2-chloro-N-(1,3-thiazol-2-yl)-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(1,3-thiazol-2-yl)-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide
• 2-chloro-N-(1,3-thiazol-2-yl)-5-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzamide
• Benzamide, 2-chloro-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-2-thiazolyl-
• AKOS003060661
• 2-chloro-5-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(thiazol-2-yl)benzamide
• F5296-0461
• 919685-95-3
• VU0640891-1

• Inchi： 1S/C13H10ClN3O4S2/c14-10-2-1-8(17-11(18)3-6-23(17,20)21)7-9(10)12(19)16-13-15-4-5-22-13/h1-2,4-5,7H,3,6H2,(H,15,16,19)
• InChI Key： OBIMPUOTPZTRQY-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)C1=CC(N2C(=O)CCS2(=O)=O)=CC=C1Cl

Computed Properties

• Exact Mass: 370.9801258g/mol
• Monoisotopic Mass: 370.9801258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.685±0.06 g/cm3(Predicted)
• pka: 6.90±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 2-chloro-N-(1,3-thiazol-2-yl)-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide

Introduction to 2-chloro-N-(1,3-thiazol-2-yl)-5-(1,1,3-trioxo-1λ6,2-thiazolidin-2-yl)benzamide (CAS No. 919685-95-3)

2-chloro-N-(1,3-thiazol-2-yl)-5-(1,1,3-trioxo-1λ6,2-thiazolidin-2-yl)benzamide, identified by its Chemical Abstracts Service number CAS No. 919685-95-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a unique fusion of heterocyclic scaffolds, including thiazole and thiazolidine, which are well-documented for their diverse biological activities. The structural complexity of this compound not only makes it an intriguing subject for synthetic chemists but also positions it as a potential candidate for further exploration in drug discovery programs.

The presence of a chloro substituent on the benzamide core and the incorporation of a 1,1,3-trioxo-1λ6,2-thiazolidin-2-yl moiety contribute to the compound's distinct chemical properties. These structural features are often associated with enhanced binding affinity and metabolic stability, which are critical factors in the development of novel therapeutic agents. The benzamide group, in particular, is frequently employed in medicinal chemistry due to its role as a pharmacophore in numerous bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of 2-chloro-N-(1,3-thiazol-2-yl)-5-(1,1,3-trioxo-1λ6,2-thiazolidin-2-yl)benzamide with biological targets. Studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs. Additionally, the thiazole ring is known to possess antimicrobial properties, which could be leveraged in the design of novel antibiotics or antifungal agents.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex heterocyclic framework efficiently. These techniques not only enhance the synthetic feasibility but also allow for the introduction of various functional groups at strategic positions within the molecule.

In vitro studies have begun to unravel the pharmacological profile of CAS No. 919685-95-3. Initial experiments indicate that the compound exhibits moderate affinity for certain protein targets, suggesting potential therapeutic applications. For instance, its interaction with cyclin-dependent kinases (CDKs) has been explored as a possible mechanism for inhibiting cell proliferation in cancer models. Furthermore, its ability to modulate signaling pathways related to neurodegeneration has been noted in preliminary assays.

The structural motifs present in 2-chloro-N-(1,3-thiazol-2-yl)-5-(1,1,3-trioxo-1λ6,2-thiazolidin-2-yl)benzamide also make it an attractive scaffold for structure-based drug design. By leveraging high-throughput screening technologies and fragment-based drug discovery approaches, researchers can rapidly identify derivatives with improved pharmacokinetic profiles and reduced toxicity. The benzamide moiety's versatility allows for further functionalization through chemical modifications such as amidation or alkylation, which can fine-tune its biological activity.

The role of heterocyclic compounds like thiazole derivatives in medicinal chemistry cannot be overstated. These molecules have been extensively studied due to their broad spectrum of biological activities and favorable pharmacological properties. The incorporation of additional heterocyclic rings or functional groups into existing scaffolds often leads to compounds with enhanced efficacy and selectivity. In this context, CAS No. 919685-95-3 represents a valuable addition to the growing library of thiazole-based drug candidates.

As research continues to progress, the potential applications of 2-chloro-N-(1,3-thiazol-2-yl)-5-(1,1,3-trioxo-1λ6,2-thiazolidin-2-yl)benzamide are likely to expand beyond initial findings. Collaborative efforts between synthetic chemists and biologists will be essential in elucidating its full therapeutic potential. The integration of cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug discovery platforms may further accelerate the development process.

The safety and environmental impact of working with such compounds must also be considered during their synthesis and application. While CAS No. 919685-95-3 does not fall under any restricted categories under current regulatory frameworks, adherence to best practices in laboratory safety is paramount. Proper handling procedures should be followed to minimize exposure risks and ensure compliance with Good Manufacturing Practices (GMP).

In conclusion,CAS No. 919685-95-3 exemplifies the innovative spirit driving modern pharmaceutical research. Its unique structural features and promising biological activities position it as a compelling candidate for further investigation in drug development pipelines. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play a significant role in shaping future therapeutic strategies across various disease areas.